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Compound of Interest

2-(4-hydroxy-3-
Compound Name:
methoxyphenyl)acetaldehyde

cat. No.: B1196271

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of 2-(4-hydroxy-3-
methoxyphenyl)acetaldehyde, a significant metabolite and versatile chemical intermediate.
This guide covers its nomenclature, physicochemical properties, synthesis protocols, and
biological relevance, offering valuable insights for professionals in chemical biology and drug
development.

Nomenclature and Identification

The compound with the systematic IUPAC name 2-(4-hydroxy-3-
methoxyphenyl)acetaldehyde is also widely known by its common name, Homovanillin.[1] In
metabolic and biochemical contexts, it is often abbreviated as HMPAL.[1][2] It is classified as a
member of the phenylacetaldehydes and an alpha-CH2-containing aldehyde.[1]

Physicochemical Properties

A summary of the key quantitative data for 2-(4-hydroxy-3-methoxyphenyl)acetaldehyde is
presented below. These properties are essential for its handling, characterization, and
application in experimental settings.
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Property Value Source(s)
CAS Number 5703-24-2 [21[31[41[5]
Molecular Formula CoH1003 [11[415]
Molecular Weight 166.17 g/mol [1][5]
Melting Point 50.5°C [4]

Boiling Point 310.5 °C at 760 mmHg [31[4]
111-114 °C at 0.45 mmHg [4]

Density 1.17 g/cm3 [3]

Flash Point 126.4 °C [3]

Vapor Pressure 0.000328 mmHg at 25 °C [4]

Experimental Protocols: Synthesis and Key
Reactions

Several synthetic routes to 2-(4-hydroxy-3-methoxyphenyl)acetaldehyde have been
established, starting from common precursors. Additionally, its aldehyde functionality allows for
straightforward oxidation and reduction reactions to yield important derivatives.

3.1. Synthesis from Vanillin

A common pathway involves the use of vanillin as a starting material through a sequence of
reduction and oxidation steps.[6]

o Step 1: Condensation: Vanillin is condensed with acetone under alkaline conditions to form
the corresponding aldol adduct.

e Step 2: Reduction: The intermediate is subjected to controlled reduction.

o Step 3: Hydrolysis: Subsequent hydrolysis yields 2-(4-hydroxy-3-
methoxyphenyl)acetaldehyde.[6]
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3.2. Synthesis from Guaiacol and Glyoxylic Acid
This method provides a direct route through a condensation reaction.[6]

o Reaction: Guaiacol is reacted with glyoxylic acid. The reaction proceeds via a first-order
kinetic profile with respect to glyoxylic acid.[6]

o Catalysis: The use of an Aluminum(lll) catalyst can enhance the selectivity of the reaction by
promoting specific interactions between the catalyst and the substrates.[6]

3.3. Oxidation to Homovanillic Acid

The aldehyde group can be readily oxidized to the corresponding carboxylic acid, (4-hydroxy-3-
methoxyphenyl)acetic acid, also known as homovanillic acid.[2]

o Reagents: A variety of oxidizing agents can be employed. Effective systems include:

o Sodium hypochlorite (NaOCI) in the presence of a TEMPO (2,2,6,6-tetramethylpiperidine-
1-oxyl) catalyst.[2]

o Sodium periodate (NalOa4).[2]
o Sodium dichromate (Na=Cr207).[2]

e Procedure: The chosen oxidizing agent is added to a solution of 2-(4-hydroxy-3-
methoxyphenyl)acetaldehyde in a suitable solvent and stirred until the reaction is
complete, as monitored by techniques like thin-layer chromatography (TLC).

3.4. Reduction to Homovanillyl Alcohol

The aldehyde can be efficiently reduced to its corresponding primary alcohol, 4-(2-
hydroxyethyl)-2-methoxyphenol (homovanillyl alcohol).[2]

o Reagents: Standard metal hydride reducing agents are typically used, such as sodium
borohydride (NaBHa4) or lithium aluminum hydride (LiAIHa4).

e Procedure: The reducing agent is carefully added to a solution of the aldehyde at a
controlled temperature (e.g., 0 °C). The reaction is typically rapid and is followed by an
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agueous workup to quench excess reagent and isolate the alcohol product.

Biological Significance and Metabolic Pathways

2-(4-hydroxy-3-methoxyphenyl)acetaldehyde is an endogenous metabolite found in
mammalian systems, including humans and mice.[1][2] Its primary significance lies in its role as
an intermediate in the metabolic pathway of the critical neurotransmitter, dopamine.[2]

The compound is formed from 3-methoxytyramine through the action of monoamine oxidase. It
Is subsequently metabolized to homovanillic acid by aldehyde dehydrogenase.[2] This
metabolic link makes it a potential biomarker for assessing dopamine turnover in neurological
research.

Below is a diagram illustrating the central role of 2-(4-hydroxy-3-
methoxyphenyl)acetaldehyde in catecholamine metabolism.
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Caption: Metabolic conversion of Tyramine to Homovanillic Acid.

Potential Therapeutic and Industrial Applications

Emerging research highlights the diverse biological activities of 2-(4-hydroxy-3-
methoxyphenyl)acetaldehyde, suggesting its potential for further investigation in drug
development and other industries.

o Antioxidant and Anti-inflammatory Properties: The phenolic hydroxyl group contributes to its
ability to scavenge free radicals and modulate inflammatory pathways, indicating potential
applications in conditions associated with oxidative stress.[6]
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» Antimicrobial Activity: Studies have demonstrated its effectiveness against various foodborne
pathogens, such as E. coli and S. aureus, and fungi like Candida albicans, making it a
candidate for development as a novel food preservative.[6]

o Cancer Research: Preliminary research suggests that the compound may possess anti-
cancer properties, with reports of its ability to induce cell death and inhibit the proliferation of
certain cancer cell lines.[6] Further mechanistic studies are required to validate these
findings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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